1-(ethoxyacetyl)-4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-5-one

• IUPAC Name: 1-(2-ethoxyacetyl)-4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-5-one
• InChI: InChI=1S/C19H27FN2O3/c1-4-25-13-19(24)21-10-9-18(23)22(17(12-21)14(2)3)11-15-5-7-16(20)8-6-15/h5-8,14,17H,4,9-13H2,1-3H3
• InChI Key: UBEHRFKJOIZAQK-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCC(=O)N(C(C1)C(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C19H27FN2O3
• Molecular Weight: 350.4 g/mol

Description

This compound is a diazepanone derivative. Diazepanones are a class of organic compounds containing a seven-membered diazepane ring linked to a ketone group. They are used in the synthesis of various pharmaceuticals due to their wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the diazepane ring and the introduction of the ethoxyacetyl and fluorobenzyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the seven-membered diazepane ring, the ethoxyacetyl group attached to one of the nitrogen atoms of the ring, and the fluorobenzyl group attached to a carbon atom of the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the diazepane ring, the ethoxyacetyl group, and the fluorobenzyl group would all contribute to its properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many diazepanones are biologically active and are used in the synthesis of pharmaceuticals.

Future Directions

The study and development of new diazepanone derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research might focus on exploring the biological activity of this compound and developing efficient synthetic methods.